Cas no 2229606-57-7 (3-3-(methoxymethyl)furan-2-ylazetidine)

• Product Name: 3-3-(methoxymethyl)furan-2-ylazetidine
• CAS No: 2229606-57-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6194731
• PubChem ID: 165657851
• Update Time: 2025-09-23

3-3-(methoxymethyl)furan-2-ylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-3-(methoxymethyl)furan-2-ylazetidine
• 2229606-57-7
• EN300-1774669
• 3-[3-(methoxymethyl)furan-2-yl]azetidine

• Inchi： 1S/C9H13NO2/c1-11-6-7-2-3-12-9(7)8-4-10-5-8/h2-3,8,10H,4-6H2,1H3
• InChI Key： BWYXQHOQXCXJLF-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C1CNC1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-3-(methoxymethyl)furan-2-ylazetidine

Introduction to 3-3-(methoxymethyl)furan-2-ylazetidine (CAS No: 2229606-57-7)

3-3-(methoxymethyl)furan-2-ylazetidine, identified by the chemical abstracts service number 2229606-57-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a fused system of furan and azetidine rings, connected through a methoxymethyl bridge. The unique structural motif presents a rich scaffold for medicinal chemistry exploration, particularly in the development of novel bioactive entities.

The structural integrity of 3-3-(methoxymethyl)furan-2-ylazetidine is characterized by its oxygen-containing heterocycles, which are known to exhibit diverse biological interactions. The presence of the methoxymethyl substituent at the 3-position of the furan ring introduces a degree of lipophilicity while maintaining metabolic stability, making it an attractive moiety for drug design. This compound’s potential lies in its ability to modulate biological pathways through precise steric and electronic interactions with target proteins.

Recent advancements in computational chemistry have enabled the systematic investigation of 3-3-(methoxymethyl)furan-2-ylazetidine as a pharmacophore. Molecular docking studies suggest that this scaffold can effectively engage with binding pockets in enzymes and receptors, suggesting its utility in inhibiting key therapeutic targets. For instance, preliminary virtual screening has identified potential binding affinities with enzymes involved in inflammatory pathways, positioning this compound as a candidate for further pharmacological evaluation.

In the realm of synthetic organic chemistry, 3-3-(methoxymethyl)furan-2-ylazetidine serves as a versatile intermediate. The azetidine ring provides a rigid bicyclic core that can be functionalized at multiple positions, allowing for the construction of more complex derivatives. Recent reports highlight its use in constructing peptidomimetics, where the azetidine ring mimics peptide bonds while maintaining enhanced stability against enzymatic degradation. This approach has been particularly valuable in designing protease inhibitors and antimicrobial agents.

The methoxymethyl group in 3-3-(methoxymethyl)furan-2-ylazetidine plays a critical role in modulating physicochemical properties such as solubility and bioavailability. This feature has been exploited in prodrug formulations, where the methoxymethyl group can be selectively removed under physiological conditions to release the active pharmacophore. Such strategies have shown promise in enhancing drug delivery systems, particularly for poorly soluble therapeutics.

Emerging research also explores the photophysical properties of 3-3-(methoxymethyl)furan-2-ylazetidine, suggesting its potential application in photochemical therapies. The conjugated system inherent to the furan and azetidine rings allows for efficient absorption and emission of light, making this compound a candidate for photodynamic therapy or fluorescence-based imaging probes. Studies are ongoing to optimize its excited-state properties for clinical translation.

The synthesis of 3-3-(methoxymethyl)furan-2-ylazetidine has been refined through modern catalytic methods, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations. These advances have not only improved yield but also enabled access to enantiomerically pure forms of the compound, which are crucial for studying stereochemical influences on biological activity. Chiral auxiliaries and asymmetric catalysis have been particularly effective in achieving high enantiomeric excesses, facilitating further derivatization into single-enantiomer pharmaceutical candidates.

Industrial applications of 3-3-(methoxymethyl)furan-2-ylazetidine are gradually emerging, with several pharmaceutical companies incorporating this scaffold into their pipeline programs. Its structural versatility allows for rapid diversification into libraries of compounds with tailored biological profiles. High-throughput screening campaigns have identified derivatives with enhanced potency against emerging resistant strains of pathogens, underscoring its relevance in combating antibiotic resistance.

The future direction of research on 3-3-(methoxymethyl)furan-2-ylazetidine is likely to focus on expanding its therapeutic applications through structure-based drug design. Integration with machine learning models can accelerate the discovery process by predicting novel bioactivities based on structural features. Additionally, green chemistry principles are being applied to develop sustainable synthetic routes, minimizing waste and energy consumption without compromising efficiency.